Cas no 2321411-84-9 (4-{2-cyano-2-(propan-2-yl)carbamoyleth-1-en-1-yl}-1-methyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-{2-cyano-2-(propan-2-yl)carbamoyleth-1-en-1-yl}-1-methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 2321411-84-9
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 5947396
• PubChem ID: 165838561
• Update Time: 2025-07-16

4-{2-cyano-2-(propan-2-yl)carbamoyleth-1-en-1-yl}-1-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-cyano-2-(propan-2-yl)carbamoyleth-1-en-1-yl}-1-methyl-1H-pyrrole-2-carboxylic acid
• 2321411-84-9
• EN300-26591309
• 4-{2-cyano-2-[(propan-2-yl)carbamoyl]eth-1-en-1-yl}-1-methyl-1H-pyrrole-2-carboxylic acid
• Z2752916546

• Inchi： 1S/C13H15N3O3/c1-8(2)15-12(17)10(6-14)4-9-5-11(13(18)19)16(3)7-9/h4-5,7-8H,1-3H3,(H,15,17)(H,18,19)/b10-4-
• InChI Key： ATYLNDDKDOYBEO-WMZJFQQLSA-N
• SMILES： O=C(/C(/C#N)=C\C1C=C(C(=O)O)N(C)C=1)NC(C)C

Computed Properties

• Exact Mass: 261.11134135g/mol
• Monoisotopic Mass: 261.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 95.1Ų

Additional information on 4-{2-cyano-2-(propan-2-yl)carbamoyleth-1-en-1-yl}-1-methyl-1H-pyrrole-2-carboxylic acid

Introduction to 4-{2-cyano-2-(propan-2-yl)carbamoyleth-1-en-1-yl}-1-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 2321411-84-9)

4-{2-cyano-2-(propan-2-yl)carbamoyleth-1-en-1-yl}-1-methyl-1H-pyrrole-2-carboxylic acid, with the CAS number 2321411-84-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a cyano group, a carbamoyl moiety, and a methylated pyrrole ring, contribute to its distinct chemical properties and biological activities.

The chemical structure of 4-{2-cyano-2-(propan-2-yl)carbamoyleth-1-en-1-yl}-1-methyl-1H-pyrrole-2-carboxylic acid is characterized by a conjugated system that extends from the cyano group through the carbamoyl moiety to the pyrrole ring. This conjugation enhances the compound's electronic properties, making it a promising candidate for various biological studies. The presence of the methyl group on the pyrrole ring also adds steric hindrance, which can influence its binding interactions with biological targets.

Recent studies have explored the potential applications of 4-{2-cyano-2-(propan-2-yl)carbamoyleth-1-en-1-yl}-1-methyl-1H-pyrrole-2-carboxylic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-{2-cyano-2-(propan-2-yl)carbamoyleth-1-en-1-yl}-1-methyl-1H-pyrrole-2-carboxylic acid has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic profile of 4-{2-cyano-2-(propan-2-yl)carbamoyleth-1-en-1-yl}-1-methyl-1H-pyrrole-2-carboxylic acid has also been studied in detail. Animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further development as a therapeutic agent.

Toxicity studies have indicated that 4-{2-cyano-2-(propan-2-y l)carbamoyleth - 1 - en - 1 - yl} - 1 - methyl - 1H - pyrrole - 2 - carboxylic acid is generally well-tolerated at therapeutic doses. However, like any new chemical entity, it is essential to conduct comprehensive safety assessments before advancing to clinical trials. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.

In conclusion, 4-{2-cyano - 2 - (propan - 2 - yl)carbamoyleth - 1 - en - 1 - yl} - 1 - methyl - 1H - pyrrole - 2 - carboxylic acid (CAS No. 2321411 - 84 - 9) represents a promising compound with potential applications in anti-inflammatory and anticancer therapies. Its unique chemical structure and favorable pharmacological properties make it an exciting subject for further research and development in the pharmaceutical industry.